2-fluoro-N-(2-(3-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide

• IUPAC Name: 2-fluoro-N-[2-[3-[2-(4-methoxyanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C26H24FN3O3S/c1-33-19-12-10-18(11-13-19)29-25(31)17-34-24-16-30(23-9-5-3-7-21(23)24)15-14-28-26(32)20-6-2-4-8-22(20)27/h2-13,16H,14-15,17H2,1H3,(H,28,32)(H,29,31)
• InChI Key: CSOHKIWDELAFKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=CC=CC=C4F
• Molecular Formula: C26H24FN3O3S
• Molecular Weight: 477.6 g/mol

Description

2-fluoro-N-(2-(3-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C26H24FN3O3S and its molecular weight is 477.55. The purity is usually 95%.
BenchChem offers high-quality 2-fluoro-N-(2-(3-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-fluoro-N-(2-(3-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Serotonin 1A Receptors in Alzheimer's Disease

4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, a molecular imaging probe, was used to quantify serotonin 1A (5-HT(1A)) receptor densities in the brains of Alzheimer's disease patients. The study revealed decreased receptor densities in the hippocampi and raphe nuclei, correlating with clinical symptoms and neuropathological loads (Kepe et al., 2006).

Antifungal Activity of Triazolylindole Derivatives

Novel triazolylindole derivatives, including compounds with structural similarities to the subject compound, were synthesized and evaluated for their antifungal activity. This research represents a contribution to the development of new antifungal agents (Singh & Vedi, 2014).

Aminopeptidase N Inhibitors and Anti-Cancer Applications

A study focused on the development of hydroxamic acid analogues as inhibitors of Aminopeptidase N (APN/CD13), a target for anti-cancer therapies. These inhibitors, including compounds structurally related to the given benzamide, showed potent inhibitory activity, highlighting their potential in cancer treatment (Lee et al., 2020).

Antioxidants and Nrf2 Activators for Neurodegenerative Diseases

The synthesis of hybrids combining melatonin with antioxidants and Nrf2 pathway activators for treating neurodegenerative diseases illustrates the compound's relevance in therapeutic applications. Compounds showed potent antioxidant capacity and neuroprotective effects, indicating potential for treatment modalities (Pachón-Angona et al., 2019).

CB1 Cannabinoid Receptors Study

N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide was synthesized for the study of CB1 cannabinoid receptors in the brain, demonstrating the utility of similar compounds in neuroscientific research (Katoch-Rouse et al., 2003).